Cas no 1326308-33-1 (2-bromo-1-methoxy-3-(2-nitroethenyl)benzene)

• Product Name: 2-bromo-1-methoxy-3-(2-nitroethenyl)benzene
• CAS No: 1326308-33-1
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 6578225
• PubChem ID: 137729925
• Update Time: 2025-05-21

2-bromo-1-methoxy-3-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-methoxy-3-(2-nitroethenyl)benzene
• 2-bromo-3-methoxy-1-[(1E)-2-nitrovinyl]benzene
• 1326308-33-1
• EN300-1922440

• Inchi： 1S/C9H8BrNO3/c1-14-8-4-2-3-7(9(8)10)5-6-11(12)13/h2-6H,1H3/b6-5+
• InChI Key： QXHJJEGEVJOPCG-AATRIKPKSA-N
• SMILES： BrC1C(=CC=CC=1/C=C/[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-bromo-1-methoxy-3-(2-nitroethenyl)benzene

2-Bromo-1-Methoxy-3-(2-Nitroethenyl)Benzene: A Comprehensive Overview

The compound 2-bromo-1-methoxy-3-(2-nitroethenyl)benzene, also known by its CAS number 1326308-33-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and a nitroethenyl substituent attached to a benzene ring. The presence of these functional groups makes it a versatile molecule with potential uses in drug design, material science, and organic synthesis.

Recent studies have highlighted the importance of 2-bromo-1-methoxy-3-(2-nitroethenyl)benzene in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The bromine atom in the molecule serves as an excellent leaving group, facilitating various substitution reactions that are crucial in organic synthesis. This property has made it a valuable intermediate in the production of complex organic molecules.

In addition to its role in drug development, 2-bromo-1-methoxy-3-(2-nitroethenyl)benzene has shown promise in the field of material science. Its nitroethenyl group exhibits strong electron-withdrawing properties, which can be exploited in the design of advanced materials such as conductive polymers and high-performance adhesives. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the creation of nanostructured materials with tailored electronic properties.

The synthesis of 2-bromo-1-methoxy-3-(2-nitroethenyl)benzene involves a series of carefully controlled reactions that ensure high purity and yield. One common method involves the bromination of a methoxy-substituted benzene derivative followed by the introduction of the nitroethenyl group through a nucleophilic substitution reaction. The reaction conditions, including temperature and solvent choice, play a critical role in determining the overall efficiency and selectivity of the synthesis process.

The stability and reactivity of 2-bromo-1-methoxy-3-(2-nitroethenyl)benzene have been extensively studied under various experimental conditions. Researchers have found that the molecule exhibits excellent thermal stability, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophiles and electrophiles has been well-documented, providing valuable insights into its potential uses in both academic and industrial settings.

In conclusion, 2-bromo-1-methoxy-3-(2-nitroethenyl)benzene is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug development, and material science. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing modern chemistry.